Cas no 2228946-63-0 (4-(but-3-yn-2-yl)-3-fluorophenol)

• Product Name: 4-(but-3-yn-2-yl)-3-fluorophenol
• CAS No: 2228946-63-0
• MF: C₁₀H₉FO
• MW: 164.176266431808
• CID: 6083617
• PubChem ID: 165672072
• Update Time: 2025-05-25

4-(but-3-yn-2-yl)-3-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 4-(but-3-yn-2-yl)-3-fluorophenol
• 2228946-63-0
• EN300-1822061

• Inchi： 1S/C10H9FO/c1-3-7(2)9-5-4-8(12)6-10(9)11/h1,4-7,12H,2H3
• InChI Key： RCTLEGRLQTUWEC-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(C#C)C)O

Computed Properties

• Exact Mass: 164.063743068g/mol
• Monoisotopic Mass: 164.063743068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 20.2Ų

Additional information on 4-(but-3-yn-2-yl)-3-fluorophenol

Introduction to 4-(but-3-yn-2-yl)-3-fluorophenol (CAS No: 2228946-63-0)

4-(but-3-yn-2-yl)-3-fluorophenol is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. With the CAS number 2228946-63-0, this molecule represents a unique structural motif characterized by the presence of both a fluorine-substituted phenol and a butynyl side chain. The combination of these functional groups imparts distinct chemical properties, making it a promising candidate for further exploration in drug discovery and molecular design.

The fluorine atom in the phenolic ring is a key feature that influences the electronic and steric properties of the molecule. Fluorine substitution is widely recognized for its ability to modulate metabolic stability, binding affinity, and pharmacokinetic profiles in drug candidates. In contrast, the butynyl group introduces a reactive alkyne moiety, which can serve as a versatile handle for further chemical modifications. This dual functionality makes 4-(but-3-yn-2-yl)-3-fluorophenol an intriguing scaffold for developing novel therapeutic agents.

Recent advancements in synthetic chemistry have enabled more efficient access to complex molecules like 4-(but-3-yn-2-yl)-3-fluorophenol, thanks to innovative methodologies such as transition-metal-catalyzed cross-coupling reactions. These techniques have allowed researchers to construct intricate molecular architectures with high precision, facilitating the exploration of novel pharmacological targets. The compound's structural features are particularly relevant in the context of developing small-molecule inhibitors targeting enzyme-catalyzed processes.

In the realm of medicinal chemistry, 4-(but-3-yn-2-yl)-3-fluorophenol has been investigated for its potential biological activity. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes involved in inflammatory pathways. The fluorine-substituted phenol moiety is known to enhance binding interactions with biological targets, while the butynyl group can be further functionalized to improve selectivity and potency. Such characteristics make it a valuable building block for designing next-generation therapeutics.

The synthesis of 4-(but-3-yn-2-yl)-3-fluorophenol involves multi-step organic transformations, starting from commercially available precursors. Key steps include halogenation, alkyne coupling, and fluorination reactions, each requiring careful optimization to ensure high yield and purity. Modern computational tools have also been employed to predict optimal reaction conditions and predict potential byproducts, streamlining the synthetic route.

One of the most compelling aspects of 4-(but-3-yn-2-yl)-3-fluorophenol is its adaptability for further derivatization. The presence of both the alkyne and fluorine substituents provides multiple opportunities for structural diversification. For instance, palladium-catalyzed Sonogashira coupling can be used to introduce additional aryl or heteroaryl groups, while nucleophilic aromatic substitution can be employed to replace the fluorine atom with other functional groups. These modifications allow chemists to fine-tune the properties of the molecule for specific applications.

Current research in medicinal chemistry emphasizes the importance of understanding structure-activity relationships (SAR) to optimize drug candidates. 4-(but-3-yn-2-yl)-3-fluorophenol serves as an excellent model for studying how different substituents influence biological activity. By systematically varying functional groups while maintaining the core scaffold, researchers can gain insights into key pharmacophoric elements required for effective drug design.

The role of computational modeling in drug discovery has also become increasingly prominent. Molecular docking simulations have been used to predict how 4-(but-3-yn-2-yl)-3-fluorophenol interacts with potential biological targets such as enzymes and receptors. These simulations help identify key binding pockets and provide rational guidance for optimizing lead compounds before experimental validation.

Future directions in the study of 4-(but-3-yn-2-y1)-3-fluorophenol may include exploring its applications in treating neurological disorders or cancer. The compound's ability to modulate enzyme activity suggests potential utility in developing treatments for diseases characterized by aberrant enzymatic pathways. Additionally, its structural complexity allows for further derivatization into more sophisticated analogs with enhanced therapeutic profiles.

In conclusion, 4-(but - 3 - yn - 2 - yl ) - 3 - fluoro phen ol ( CAS No : 2228946 - 63 - 0 ) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features, combined with recent advances in synthetic and computational chemistry, position it as a valuable tool for developing novel therapeutics. As research continues to uncover new biological targets and innovative chemical methodologies, compounds like this are likely to play an increasingly important role in addressing unmet medical needs.